N-(3,5-dimethylphenyl)-4-(4-fluorobenzyl)-1-piperazinecarboxamide

• IUPAC Name: N-(3,5-dimethylphenyl)-4-[(4-fluorophenyl)methyl]piperazine-1-carboxamide
• InChI: InChI=1S/C20H24FN3O/c1-15-11-16(2)13-19(12-15)22-20(25)24-9-7-23(8-10-24)14-17-3-5-18(21)6-4-17/h3-6,11-13H,7-10,14H2,1-2H3,(H,22,25)
• InChI Key: UMDCPYWZQYZIDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)N2CCN(CC2)CC3=CC=C(C=C3)F)C
• Molecular Formula: C20H24FN3O
• Molecular Weight: 341.4 g/mol

Description

N-(3,5-dimethylphenyl)-4-(4-fluorobenzyl)-1-piperazinecarboxamide, also known as DF-MDBP, is a synthetic compound that belongs to the class of piperazine derivatives. This compound has been widely studied in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(3,5-dimethylphenyl)-4-(4-fluorobenzyl)-1-piperazinecarboxamide is not fully understood. However, it has been suggested that this compound may act as a modulator of the serotonin and dopamine systems in the brain. It has also been suggested that this compound may act as a GABA-A receptor agonist, which could explain its anxiolytic and anticonvulsant properties.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which could explain its antidepressant and anxiolytic properties. This compound has also been shown to increase GABA levels in the brain, which could explain its anticonvulsant properties.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethylphenyl)-4-(4-fluorobenzyl)-1-piperazinecarboxamide has a number of advantages and limitations for lab experiments. One advantage is that it has been shown to be effective in animal models of various neurological disorders, which makes it a promising candidate for further study. However, one limitation is that the exact mechanism of action of this compound is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are a number of future directions for the study of N-(3,5-dimethylphenyl)-4-(4-fluorobenzyl)-1-piperazinecarboxamide. One direction is to further investigate its potential therapeutic applications, particularly as a treatment for neuropathic pain and drug addiction. Another direction is to further investigate its mechanism of action, which could lead to the development of more effective drugs with similar properties. Finally, more research is needed to determine the safety and toxicity of this compound before it can be considered for clinical use.

Synthesis Methods

N-(3,5-dimethylphenyl)-4-(4-fluorobenzyl)-1-piperazinecarboxamide can be synthesized using a two-step procedure. The first step involves the synthesis of 4-(4-fluorobenzyl)piperazine by reacting 1-(4-fluorophenyl)piperazine with benzyl chloride. The second step involves the reaction of 4-(4-fluorobenzyl)piperazine with N-(3,5-dimethylphenyl)carboxamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form this compound.

Scientific Research Applications

N-(3,5-dimethylphenyl)-4-(4-fluorobenzyl)-1-piperazinecarboxamide has been studied extensively in the field of medicinal chemistry due to its potential therapeutic applications. It has been shown to have anticonvulsant, anxiolytic, and antidepressant properties in animal models. This compound has also been studied as a potential treatment for neuropathic pain and as a potential drug for the treatment of drug addiction.